Cas no 958752-88-0 (2-Bromo-N-[(4-methoxyphenyl)methyl]benzenesulfonamide)
958752-88-0 structure
Product Name:2-Bromo-N-[(4-methoxyphenyl)methyl]benzenesulfonamide
CAS No:958752-88-0
MF:C14H14BrNO3S
MW:356.234861850739
CID:2604832
PubChem ID:5014696
Update Time:2024-10-25
2-Bromo-N-[(4-methoxyphenyl)methyl]benzenesulfonamide Chemical and Physical Properties
Names and Identifiers
-
- MLS000863167
- KUC100972N
- SMR000465168
- 2-bromo-N-[(4-methoxyphenyl)methyl]benzenesulfonamide
- Oprea1_514626
- BDBM66676
- cid_5014696
- 2-bromo-N-p-anisyl-benzenesulfonamide
- 2-bromanyl-N-[(4-methoxyphenyl)methyl]benzenesulfonamide
- AKOS008679624
- starbld0003970
- CHEMBL1733573
- 2-Bromo-N-(4-methoxybenzyl)benzenesulfonamide
- AB00002436-01
- NCGC00166574-01
- 958752-88-0
- 2-Bromo-N-[(4-methoxyphenyl)methyl]benzenesulfonamide
-
- MDL: MFCD15618968
- Inchi: 1S/C14H14BrNO3S/c1-19-12-8-6-11(7-9-12)10-16-20(17,18)14-5-3-2-4-13(14)15/h2-9,16H,10H2,1H3
- InChI Key: OAULOUZAWYTKAF-UHFFFAOYSA-N
- SMILES: BrC1C=CC=CC=1S(NCC1C=CC(=CC=1)OC)(=O)=O
Computed Properties
- Exact Mass: 354.98778g/mol
- Monoisotopic Mass: 354.98778g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 388
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 63.8
- XLogP3: 3
2-Bromo-N-[(4-methoxyphenyl)methyl]benzenesulfonamide Related Literature
-
Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
958752-88-0 (2-Bromo-N-[(4-methoxyphenyl)methyl]benzenesulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent